Cas no 1521402-59-4 (4-2-(morpholin-2-yl)ethylmorpholine)

• Product Name: 4-2-(morpholin-2-yl)ethylmorpholine
• CAS No: 1521402-59-4
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5824783
• PubChem ID: 56618749
• Update Time: 2025-09-27

4-2-(morpholin-2-yl)ethylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-[2-(4-morpholinyl)ethyl]-
• 2-(2-Morpholinoethyl)morpholine
• 4-2-(morpholin-2-yl)ethylmorpholine
• CS-0306209
• 1521402-59-4
• AKOS015773690
• EN300-1840882
• 4-[2-(morpholin-2-yl)ethyl]morpholine

• Inchi： 1S/C10H20N2O2/c1(10-9-11-2-6-14-10)3-12-4-7-13-8-5-12/h10-11H,1-9H2
• InChI Key： WBGIPCGGYWVRMP-UHFFFAOYSA-N
• SMILES： N1CCOC(CCN2CCOCC2)C1

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 305.3±27.0 °C(Predicted)
• pka: 8.91±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-2-(morpholin-2-yl)ethylmorpholine

Comprehensive Analysis of 4-2-(morpholin-2-yl)ethylmorpholine (CAS No. 1521402-59-4): Properties, Applications, and Industry Insights

The compound 4-2-(morpholin-2-yl)ethylmorpholine (CAS No. 1521402-59-4) is a specialized morpholine derivative gaining attention in pharmaceutical and chemical research due to its unique structural features. As a heterocyclic amine, it belongs to a class of compounds widely utilized in drug discovery, material science, and specialty chemical synthesis. The presence of two morpholine rings in its structure enhances its potential as a building block for complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of nitrogen-containing heterocycles like 4-2-(morpholin-2-yl)ethylmorpholine. Researchers are particularly interested in its potential as a pharmacophore in CNS-targeting compounds, given the morpholine moiety's ability to improve blood-brain barrier penetration. The compound's dual morpholine structure offers unique opportunities for creating multi-target ligands, a hot topic in contemporary drug development for complex diseases.

From a chemical synthesis perspective, CAS 1521402-59-4 presents interesting challenges and opportunities. Its bifunctional nature allows for selective modifications at either morpholine unit, making it valuable for structure-activity relationship studies. The growing demand for custom synthesis of such specialized intermediates reflects the pharmaceutical industry's need for novel scaffold structures in lead optimization programs.

The physicochemical properties of 4-2-(morpholin-2-yl)ethylmorpholine contribute to its versatility. With moderate water solubility (enhanced by protonation of the tertiary amine groups) and good organic solvent compatibility, it serves as an excellent candidate for various formulation development applications. These characteristics align with current industry trends favoring drug-like properties early in the discovery pipeline.

In material science applications, the compound's chelation potential and ability to form coordination complexes are being explored for advanced materials. The electron-rich nitrogen atoms in its structure make it a candidate for developing functional polymers and catalysis systems. This dual applicability in both life sciences and materials research positions 1521402-59-4 as a compound of cross-disciplinary interest.

Quality control aspects of 4-2-(morpholin-2-yl)ethylmorpholine production have become increasingly important. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity, especially when used in GMP-compliant synthesis. The industry's focus on impurity profiling and structural characterization reflects the growing regulatory requirements for fine chemicals in pharmaceutical applications.

Environmental and green chemistry considerations are shaping the synthesis approaches for morpholine derivatives. Recent publications highlight efforts to develop more sustainable routes to compounds like 4-2-(morpholin-2-yl)ethylmorpholine, focusing on atom economy and reduced waste generation. These developments respond to the chemical industry's broader sustainability initiatives and the demand for eco-friendly synthesis methods.

The intellectual property landscape surrounding CAS 1521402-59-4 reveals growing interest from both academic and industrial researchers. Patent analyses show applications in kinase inhibitor development and neuroprotective agents, areas of significant therapeutic need. This aligns with current drug discovery trends targeting protein-protein interactions and allosteric modulation.

From a market perspective, the demand for specialized chemical intermediates like 4-2-(morpholin-2-yl)ethylmorpholine continues to grow. Suppliers are expanding their catalog offerings to include such niche compounds, catering to the pharmaceutical industry's need for diverse building blocks. The compound's relative novelty (CAS 1521402-59-4 was first reported in the last decade) positions it as part of the next generation of privileged structures in medicinal chemistry.

Future research directions for 4-2-(morpholin-2-yl)ethylmorpholine may explore its potential in bioconjugation chemistry and prodrug development. The compound's amino groups offer sites for various derivatization strategies, making it adaptable to multiple drug delivery approaches. Such versatility is particularly valuable in the era of targeted therapies and precision medicine.